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Environmental Persistence and Half-Life Data

The following table summarizes the environmental half-life of gamma-Chlordane based on experimental

and modeling studies.

Environmental
Compartment

Half-Life / Persistence Conditions / Notes

Soil (Sandy Loam) 93 to 154 days [1] Field study data.

Soil (Organic-rich) Much longer than in sandy soil
[1]

Strongly adsorbs to organic matter.

Soil (General) Approximately 4 years [2] Often exceeds 10 years; 15-20% of applied
amount can remain after 15 years [2] [1].

Water <10 days (volatilization) [1] Estimated for a typical pond; highly
hydrophobic, so most adsorption is to

sediments [2].

Sediment
(Anaerobic)

High persistence; 67-88%

remains after 20 weeks [1]

Laboratory study in river sediment at 30°C.
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Experimental Protocols for Determining Fate

Understanding these half-lives requires specific experimental methodologies. Key approaches for studying

gamma-Chlordane's environmental persistence include:

Soil Persistence Studies: Field studies involve applying technical chlordane or gamma-Chlordane to

defined plots (e.g., cropped vs. fallow) and periodically collecting soil cores over months or years [1].

Soil samples are extracted with organic solvents, cleaned up to remove interfering substances, and

analyzed using gas chromatography coupled with mass spectrometry (GC/MS) or GC with

electron capture detection (GC/ECD) to quantify residue levels over time [2] [1].

Anaerobic Sediment Degradation Studies: River sediment samples are collected and homogenized

under anaerobic conditions. The compound is introduced into the sediment, which is incubated in the

dark at a constant temperature (e.g., 30°C). At set intervals, sub-samples are extracted, and the extracts

are analyzed via GC/MS or GC/ECD to measure the remaining ratio of the parent compound against

a control [1].

Volatilization from Water: Volatilization half-lives from water bodies can be estimated using

validated environmental models from agencies like the U.S. Environmental Protection Agency

(EPA) [1]. These models incorporate the compound's Henry's Law constant, water body depth, and

wind speed.

The experimental workflow for these studies generally follows a structured path, as illustrated below:
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Analysis and Detection Methods
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Analyzing gamma-Chlordane in environmental samples requires highly selective and sensitive techniques

due to its low concentrations and complex matrix interference.

Recommended Method: Gas Chromatography-Tandem Mass Spectrometry (GC/MS/MS) is the

preferred method for accurately determining gamma-Chlordane in complex matrices. It provides the

selectivity needed to distinguish it from other chlordane components and interfering substances [2].

Liquid Chromatography-MS/MS (LC/MS/MS) is not suitable, as attempting to analyze chlordane

with it degrades the quality of the results [2].

Sample Preparation: Solid samples like soil and sediment require extraction with non-polar solvents.

A crucial clean-up step, such as gel permeation chromatography (GPC) or silica gel chromatography, is

necessary to remove fats, lipids, and other co-extracted interferents before instrumental analysis [2]

[1].

Regulatory Context and Key Properties

Gamma-Chlordane (CAS 5566-34-7), also known as trans-chlordane, is a key component of technical

chlordane [3] [1]. It is classified as a Persistent Organic Pollutant (POP) under the Stockholm Convention

due to its environmental persistence, bioaccumulation potential, and toxicity [3]. All uses were banned in the

U.S. by 1988 [3] [2]. Its high hydrophobicity and low volatility are defining characteristics, as shown in the

table below.

Property Value

Molecular Formula C₁₀H₆Cl₈ [1]

Molecular Weight 409.8 g/mol [1]

Water Solubility ~0.1 mg/L at 25°C [1]

Log KOW (Octanol-Water Partition Coefficient) 5.5 [1]

Vapor Pressure 1.3 × 10⁻³ Pa at 25°C [1]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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